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Compound of Interest

Compound Name: 4-Hydroxyindole-3-acetic acid

Cat. No.: B3053827

For researchers and drug development professionals, the safe handling and disposal of
chemical compounds are paramount to ensuring a secure laboratory environment and
regulatory compliance. This guide provides a detailed, step-by-step procedure for the proper
disposal of 4-Hydroxyindole-3-acetic acid, a metabolite of psilocybin and psilocin,
categorized as a tryptamine.[1]

While 4-Hydroxyindole-3-acetic acid is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), it is imperative to follow institutional and local
regulations for chemical waste management.[2] Adherence to these procedures minimizes
environmental impact and upholds laboratory safety standards.

Hazard Assessment and Safety Data

Before handling, it is essential to be aware of the hazard profile of 4-Hydroxyindole-3-acetic
acid. The following table summarizes its hazard ratings from safety data sheets (SDS).
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Hazard

Classification Rating System Description

Health 0 NFPA, HMIS No unusual hazard.[2]
Flammability 0 NFPA, HMIS Will not burn.[2]
Reactivity 0 NFPA, HMIS Normally stable.[2]

The substance is not

GHS Classification Not Classified GHS classified as
hazardous.[2]

NFPA: National Fire Protection Association; HMIS: Hazardous Materials Identification System;
GHS: Globally Harmonized System of Classification and Labelling of Chemicals.

Despite its non-hazardous classification, standard laboratory personal protective equipment
(PPE) should be worn, including safety glasses or goggles and gloves, to prevent eye and skin

contact.[3]

Experimental Protocols: Disposal Procedure

The primary and recommended method for the disposal of 4-Hydroxyindole-3-acetic acid is
through an approved waste disposal company or your institution's Environmental Health and
Safety (EHS) department. This ensures the waste is managed in an environmentally sound and

compliant manner.
Step 1: Waste Identification and Segregation
« |dentify the waste as solid 4-Hydroxyindole-3-acetic acid.

» Do not mix it with other chemical waste, especially strong oxidizing agents, which are
incompatible.[3]

« If dealing with empty containers, they should be disposed of as unused product.[4]

Step 2: Containerization
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e Place the solid waste into a suitable, sealable, and clearly labeled container. The original
container is often a good option if it is in good condition.

e Ensure the container is compatible with the chemical and will not leak.
Step 3: Labeling
o Label the waste container clearly with the words "Waste 4-Hydroxyindole-3-acetic acid".

e Include the CAS number (56395-08-5) and any other information required by your
institution's EHS department.

e If reusing a container, ensure all old labels are completely removed or defaced.
Step 4: Storage

o Store the sealed waste container in a designated and secure waste accumulation area within
the laboratory.

e The storage area should be cool, dry, and well-ventilated.[3][5] Given the compound can be
light-sensitive, protection from direct sunlight is recommended.[3]

Step 5: Arranging for Disposal

» Contact your institution's EHS department or a licensed chemical waste disposal service to
schedule a pickup.

» Follow their specific instructions for collection and documentation.

» Never dispose of 4-Hydroxyindole-3-acetic acid down the drain or in the regular trash
unless you have received explicit permission from your EHS department, as this can cause
issues with waste management services and is against policy in most research institutions.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 4-Hydroxyindole-3-acetic acid.
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Caption: Disposal workflow for 4-Hydroxyindole-3-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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